Cas no 1188282-02-1 (b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl)

• Product name: b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl
• CAS No: 1188282-02-1
• MF: C₃₀H₄₈O₁₀
• MW: 568.69600
• CID: 97697
• PubChem ID: 44607101

b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl
• 15,16-Di-O-acetyldarutoside
• [ "" ]
• [(2R)-2-[(2S,4aR,4bS,7R,8aS)-2,4b,8,8-tetramethyl-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]-2-acetyloxyethyl] acetate
• -D-Glucopyranoside,(3,5,9,10,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl
• FS-10206
• 1188282-02-1
• AKOS032962194
• HY-N1496
• CS-0017041

• Inchi： InChI=1S/C30H48O10/c1-16(32)37-15-23(38-17(2)33)29(5)11-9-19-18(13-29)7-8-21-28(3,4)22(10-12-30(19,21)6)40-27-26(36)25(35)24(34)20(14-31)39-27/h13,19-27,31,34-36H,7-12,14-15H2,1-6H3/t19-,20-,21-,22-,23+,24-,25+,26-,27+,29+,30+/m1/s1
• InChI Key： AALUKTCMUIGJEG-PECRXMDHSA-N
• SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](O[C@H]2C(C)(C)[C@H]3CCC4[C@H]([C@]3(C)CC2)CC[C@@]([C@H](COC(C)=O)OC(C)=O)(C)C=4)O1

Computed Properties

• Exact Mass: 568.32500
• Monoisotopic Mass: 568.325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 672.5±55.0 °C at 760 mmHg
• Flash Point: 209.3±25.0 °C
• PSA: 151.98000
• LogP: 2.24530
• Vapor Pressure: 0.0±4.7 mmHg at 25°C

b-D-Glucopyranoside, (3a,5b,9b,10a,20R)-20,21-bis(acetyloxy)-4,4-dimethylpregn-8(14)en-3-yl Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides